Cas no 13613-74-6 (Butanedioic-1,4-14C2acid)

Butanedioic-1,4-14C2acid structure
Butanedioic-1,4-14C2acid structure
Product Name:Butanedioic-1,4-14C2acid
CAS No:13613-74-6
MF:C4H6O4
MW:122.073124408722
CID:119786
PubChem ID:12998485
Update Time:2025-04-18

Butanedioic-1,4-14C2acid Chemical and Physical Properties

Names and Identifiers

    • Butanedioic-1,4-14C2acid
    • SUCCINIC ACID [1,4-14C]
    • [1,4]Naphthochinon-monooxim
    • [1,4]naphthoquinone monooxime
    • [1,4-14C]maleic anhydride
    • [1,4-14C]succinic acid
    • [1,4-14C2]Bernsteinsaeure
    • [1,4-14C2]succinic acid
    • < 1,4-14C(2)> -Bernsteinsaeure
    • < 1,4-14C> -Bernsteinsaeure
    • 1,4-naphthalenedione
    • 4-Hydroxyiminonaphthalen-1(4H)-
    • Bernsteinsaeure-< 1,4-14C>
    • Maleinsaure-anhydrid 2,5< (14)C>
    • Naphthochinon-(1.4)-monoxim
    • Naphthoquinone oxime
    • p-naphthoquinone oxime
    • SUCCINIC ACID, [1,4-14C]
    • Succinic acid-carboxy-14C
    • (1,4-14C2)Butanedioic acid
    • 13613-74-6
    • Succinic acid,[1,4-14c]
    • Inchi: 1S/C4H6O4/c5-3(6)1-2-4(7)8/h1-2H2,(H,5,6)(H,7,8)/i3+2,4+2
    • InChI Key: KDYFGRWQOYBRFD-NUQCWPJISA-N
    • SMILES: O[14C](CC[14C](=O)O)=O

Computed Properties

  • Exact Mass: 118.02658
  • Monoisotopic Mass: 122.03309265g/mol
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 92.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6

Butanedioic-1,4-14C2acid Security Information

  • Hazardous Material transportation number:UN 2910 7
  • WGK Germany:3
  • Hazard Category Code: 37/38-41
  • Safety Instruction: 26-39
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8°C
  • Risk Phrases:37/38-41

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